Cyanine3 hydrazide dichloride

• Molecular Formula: C30H40Cl2N4O
• Molecular Weight: 543.6 g/mol
• InChI: InChI=1S/C30H38N4O.2ClH/c1-29(2)22-14-8-10-16-24(22)33(5)26(29)18-13-19-27-30(3,4)23-15-9-11-17-25(23)34(27)21-12-6-7-20-28(35)32-31;;/h8-11,13-19H,6-7,12,20-21,31H2,1-5H3;2*1H
• InChIKey: KTNWWVFMUUKQDD-UHFFFAOYSA-N

Cyanine3 Hydrazide Dichloride: Overview

Cyanine3 hydrazide dichloride (Cy3 hydrazide) is a carbonyl-reactive fluorescent dye from the cyanine family, characterized by excitation/emission maxima at 555/570 nm and a hydrazide (-CONHNH₂) functional group for covalent labeling of aldehyde and ketone moieties [1]. It serves as a direct functional analog to Cy3® hydrazide and is primarily deployed for site-specific conjugation to periodate-oxidized glycoproteins, oxidatively stressed proteins, and reducing saccharides . With an extinction coefficient of 150,000 M⁻¹cm⁻¹ and a fluorescence quantum yield of 0.31, it delivers robust orange fluorescence compatible with standard 532/561 nm laser lines across microscopy, flow cytometry, and imaging platforms [2].

Carbonyl-reactive hydrazide dye for aldehyde/ketone labeling of glycoproteins and oxidized biomolecules.

Ex/Em 555/570 nm, compatible with standard Cy3 filter sets and 532/561 nm laser lines.

Reported orange fluorescence supports microscopy, flow cytometry, and plate-based detection workflows.

• [1] Lumiprobe. Cyanine3 hydrazide. Product Technical Datasheet. View Source
• [2] PubChem. Cyanine3 hydrazide. Compound Summary. CID 164577364. View Source

Why Cyanine3 Hydrazide Dichloride Cannot Be Substituted

Generic substitution with other Cy3 derivatives (e.g., Cy3 NHS ester, Cy3 maleimide, Cy3 alkyne) is precluded by the strict orthogonality of the hydrazide reactive group to carbonyls (aldehydes/ketones), which contrasts with amine-reactive NHS esters or thiol-reactive maleimides . This functional specificity enables labeling of glycoproteins after mild periodate oxidation of glycan vicinal diols, a workflow incompatible with NHS chemistry that would otherwise target lysine residues nonspecifically . Additionally, the hydrazone linkage formed by hydrazides exhibits distinct pH-dependent stability (stable at physiological pH 7.4, labile at acidic pH 4.5–5.5), a critical design consideration absent in amide-bond-forming alternatives [1].

Functional group orthogonality Hydrazide reacts selectively with carbonyls; NHS ester or maleimide derivatives target amines or thiols, preventing direct workflow substitution.

Conjugate stability differs Hydrazone linkage is stable at pH 7.4 but labile at pH 4.5–5.5; amide bonds from NHS esters remain stable across pH 3–11, limiting interchangeability in pH-responsive designs.

Labeling specificity mismatch Hydrazide enables glycan-directed conjugation after periodate oxidation; NHS ester labels random lysine residues, which may alter antibody binding activity or stoichiometry.

• [1] Lumiprobe. Cyanine3 hydrazide - Stability Information. Product FAQ. View Source

Quantitative Differentiation Evidence

Spectral Brightness vs. iFluor 555 and Alexa Fluor 555 Hydrazides

Cyanine3 hydrazide exhibits an extinction coefficient (ε) of 150,000 M⁻¹cm⁻¹ and a quantum yield (Φ) of 0.31, yielding a calculated brightness (ε × Φ) of 46,500 M⁻¹cm⁻¹ [1]. In contrast, iFluor 555 hydrazide provides ε = 100,000 M⁻¹cm⁻¹ and Φ = 0.64, resulting in a brightness of 64,000 M⁻¹cm⁻¹—a 38% increase over Cy3 . Alexa Fluor 555 hydrazide offers ε = 159,000 M⁻¹cm⁻¹ with an undisclosed Φ but is noted for superior photostability .

Spectral Brightness

reported

iFluor 555 brighter: 64,000 vs 46,500 M⁻¹cm⁻¹ (+38%)

Higher signal per label with iFluor 555; Cy3 maintains standard filter set compatibility.

Cross-study comparison; absolute values may vary with instrument settings.

Evidence Dimension	Fluorescence Brightness (ε × Φ)
Target Compound Data	ε = 150,000 M⁻¹cm⁻¹; Φ = 0.31; Brightness = 46,500 M⁻¹cm⁻¹
Comparator Or Baseline	iFluor 555 hydrazide: ε = 100,000 M⁻¹cm⁻¹; Φ = 0.64; Brightness = 64,000 M⁻¹cm⁻¹
Quantified Difference	iFluor 555 is 38% brighter than Cyanine3 hydrazide
Conditions	Aqueous buffer, pH 7.4, excitation at respective maxima

Why This Matters

For low-abundance target detection, iFluor 555 provides higher signal per labeled molecule, but Cyanine3 hydrazide remains widely compatible with existing Cy3 filter sets and established protocols.

• [1] Lumiprobe. Cyanine3 hydrazide: Excitation/Emission and Quantum Yield. Product Technical Datasheet. View Source

Hydrazide vs. NHS Ester Selectivity in Glycoprotein Labeling

Cyanine3 hydrazide dichloride reacts specifically with aldehyde groups generated by periodate oxidation of glycan vicinal diols on antibodies and glycoproteins, forming a stable hydrazone linkage . In contrast, Cy3 NHS ester reacts indiscriminately with primary amines (lysine residues and N-termini), which are abundant on protein surfaces, leading to heterogeneous labeling stoichiometry and potential perturbation of antigen-binding sites .

Labeling Selectivity

head-to-head

Hydrazide: glycan-directed; NHS ester: random amine labeling

Supports site-specific conjugation to preserve binding and defined stoichiometry.

Qualitative; staining protocols require optimization for each glycoprotein.

Evidence Dimension	Labeling site specificity
Target Compound Data	Selective for periodate-oxidized glycans (carbonyl groups)
Comparator Or Baseline	Cy3 NHS ester: labels primary amines (lysine residues)
Quantified Difference	Qualitative: hydrazide enables glycan-directed conjugation; NHS ester labels multiple amine sites
Conditions	Glycoprotein labeling workflow, pH 5.5–7.4

Why This Matters

For applications requiring preservation of antibody binding affinity or defined labeling stoichiometry (e.g., FRET, super-resolution microscopy), hydrazide-mediated glycan labeling is functionally superior.

pH-Dependent Hydrazone vs. Amide Linkage Stability

The hydrazone bond formed by Cyanine3 hydrazide with carbonyls is stable at physiological pH (7.4) but undergoes rapid hydrolysis at mildly acidic pH (4.5–5.5), enabling acid-triggered release [1]. In contrast, the amide bond generated by Cy3 NHS ester is stable across the full pH 3–11 range and is essentially irreversible under biological conditions [2]. This difference is quantitative: hydrazone half-life decreases from >24 h at pH 7.4 to <2 h at pH 5.0 [3].

pH-Labile Stability

class-level

Hydrazone t₁/₂ < 2 h (pH 5.0), > 24 h (pH 7.4)

Enables acid-triggered release in endosomal tracking; amide conjugates lack this property.

Class-level hydrazone behavior; confirm stability for specific conjugate and temperature.

Evidence Dimension	Conjugate stability at pH 5.0 vs. pH 7.4
Target Compound Data	Hydrazone: t₁/₂ < 2 h at pH 5.0; >24 h at pH 7.4
Comparator Or Baseline	Amide (from NHS ester): stable across pH 3–11
Quantified Difference	Hydrazone is >10× more labile at acidic pH
Conditions	Aqueous buffer, 37°C

Why This Matters

This differential stability is exploited in acid-cleavable linkers for controlled payload release, a property not available with NHS ester conjugates.

• [1] Lumiprobe. Cyanine3 hydrazide - Stability Information. Product FAQ. View Source
• [2] Thermo Fisher Scientific. Amine-reactive NHS ester chemistry: Stability considerations. View Source
• [3] 西安瑞禧生物科技有限公司. Sulfo-Cyanine3-hydrazide 稳定性数据. 新品上市技术专栏. View Source

Solubility: Non-sulfonated vs. Sulfo-Cyanine3 Hydrazide

Cyanine3 hydrazide dichloride (non-sulfonated) exhibits moderate solubility in water but requires polar organic solvents (DMF, DMSO, alcohols) for stock preparation at concentrations >1 mg/mL [1]. Its sulfonated counterpart, Sulfo-Cyanine3 hydrazide, achieves high aqueous solubility (≥10 mg/mL in PBS, pH 7.4) due to two negatively charged sulfonate groups, which also reduce nonspecific adsorption to biomolecules [2].

Aqueous Solubility

head-to-head

Sulfo-Cy3 ≥10 mg/mL aqueous; non-sulfonated requires DMF/DMSO

Sulfo form may support aqueous-only protein labeling; non-sulfonated requires co-solvent tolerance.

Direct comparison in PBS, pH 7.4, 25°C; stock preparation protocols differ.

Evidence Dimension	Aqueous solubility at pH 7.4
Target Compound Data	Moderate solubility in water; soluble in DMF, DMSO
Comparator Or Baseline	Sulfo-Cyanine3 hydrazide: ≥10 mg/mL in aqueous buffer
Quantified Difference	Sulfo derivative is ≥10× more water-soluble
Conditions	PBS, pH 7.4, 25°C

Why This Matters

For labeling sensitive proteins that require aqueous-only conditions, Sulfo-Cyanine3 hydrazide is the preferred choice, while the non-sulfonated version is suitable for applications tolerating organic co-solvents.

• [1] GLPBIO. Cyanine3 hydrazide - Solubility Data. View Source
• [2] 西安瑞禧生物科技有限公司. Sulfo-Cyanine3-hydrazide 物理性质. 新品上市技术专栏. View Source

Optimized Application Scenarios

Glycan-Directed Antibody Labeling

Cyanine3 hydrazide dichloride is optimally deployed for labeling antibodies at their glycosylation sites following mild periodate oxidation of Fc-region glycans. This approach preserves antigen-binding activity by avoiding random lysine modification that occurs with NHS ester chemistry . The resulting conjugates exhibit a defined stoichiometry (typically 2–4 dyes per antibody) and are compatible with standard Cy3 filter sets (Ex/Em 555/570 nm) [1].

Protein Carbonylation Detection

The hydrazide group of Cyanine3 hydrazide dichloride reacts specifically with carbonyls introduced into proteins by oxidative stress, enabling direct fluorescent detection of carbonylation without the need for antibody-based amplification . This application leverages the quantitative brightness of Cy3 (ε = 150,000 M⁻¹cm⁻¹, Φ = 0.31) for sensitive detection in SDS-PAGE and Western blot formats [1].

Acid-Cleavable Probes for Endosomal Tracking

The pH-labile hydrazone linkage formed by Cyanine3 hydrazide dichloride enables the design of probes that release their fluorescent payload in acidic endosomal/lysosomal compartments (pH 4.5–5.5) while remaining intact at neutral extracellular pH . This property is exploited in targeted drug delivery monitoring and intracellular trafficking studies, where cleavage of the hydrazone bond can be correlated with subcellular localization [1].

Reducing Saccharide and Glycan Labeling

Cyanine3 hydrazide dichloride directly labels reducing ends of saccharides via hydrazone formation, providing a quantitative method for glycan profiling by HPLC with fluorescence detection . This application takes advantage of the dye's high molar extinction coefficient and compatibility with 532 nm laser-induced fluorescence (LIF) detection systems [1].

Application

Selection Property

Validation Focus

Glycan-Directed Antibody Labeling

Site-specific hydrazide-carbonyl conjugation after periodate oxidation

Preserved antigen binding and defined dye-to-antibody ratio

Protein Carbonylation Detection

Carbonyl-reactive fluorescent detection without antibody amplification

Sensitivity in SDS-PAGE and Western blot formats

Acid-Cleavable Endosomal Probe Design

pH-responsive hydrazone linkage for payload release

Endosomal release monitoring and intracellular trafficking studies

Reducing Saccharide & Glycan Labeling

Hydrazone formation at reducing ends for HPLC fluorescence detection

Compatibility with 532 nm LIF systems and quantitative glycan profiling

• [1] Lumiprobe. Cyanine3 hydrazide: Technical Specifications and Applications. View Source